3-Bromo-2-chloro-4-(4-chlorophenyl)-6-methylpyridine

• CAS RN: 917969-66-5
• Molecular Formula: C12H8BrCl2N
• Molecular Weight: 317.00 g/mol
• IUPAC Name: 3-bromo-2-chloro-4-(4-chlorophenyl)-6-methylpyridine
• InChI: InChI=1S/C12H8BrCl2N/c1-7-6-10(11(13)12(15)16-7)8-2-4-9(14)5-3-8/h2-6H,1H3
• InChI Key: NPBHGLVIAOGANJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=N1)Cl)Br)C2=CC=C(C=C2)Cl

Description

3-Bromo-2-chloro-4-(4-chlorophenyl)-6-methylpyridine is a useful research compound. Its molecular formula is C12H8BrCl2N and its molecular weight is 317.00 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 3-bromo-4-(4-chlorophenyl)-6-methylpyridin-2(1H)-one (280 mg, 0.94 mmol) in phosphorus oxychloride (5 mL) was added anhydrous DMF (a few drops). The mixture was stirred at 100° C. for 7 h. After cooling to room temperature, the reaction mixture was concentrated under reduced pressure to remove most of the phosphorus oxychloride. The remaining liquid was cooled at 0° C. and carefully quenched by addition of water. The resulting mixture was then adjusted to pH 7-8 by addition of saturated aqueous NaHCO3. The mixture was then extracted with EtOAc (30 mL×3). The combined EtOAc extracts were washed with saturated aqueous NaCl, dried over Na2SO4, filtered and concentrated under reduced pressure. The residue was purified using a silica gel cartridge (12 g) eluted with a gradient of EtOAc (0-70%) in hexanes to obtain 180 mg (60%) of the title compound as a white solid. HPLC/MS: retention time=3.95 min, [M+H]+=316.0.